N-6,O-2/'-DIBUTYRYLADENOSINE 3/':5/'-CYCLIC MONOPHOSPHATE SODIUM SALT 1H2O, 98per cent
N-6,O-2/'-DIBUTYRYLADENOSINE 3/':5/'-CYCLIC MONOPHOSPHATE SODIUM SALT 1H2O, 98per cent
Brand Name:
Vulcanchem
CAS No.:
123334-06-5
VCID:
VC0038600
InChI:
InChI=1S/C18H24N5O8P.Na.H2O/c1-3-5-11(24)22-16-13-17(20-8-19-16)23(9-21-13)18-15(30-12(25)6-4-2)14-10(29-18)7-28-32(26,27)31-14;;/h8-10,14-15,18H,3-7H2,1-2H3,(H,26,27)(H,19,20,22,24);;1H2/t10-,14-,15-,18-;;/m1../s1
SMILES:
CCCC(=O)NC1=NC=NC2=C1N=CN2C3C(C4C(O3)COP(=O)(O4)O)OC(=O)CCC.O.[Na]
Molecular Formula:
C18H26N5NaO9P
Molecular Weight:
510.396
N-6,O-2/'-DIBUTYRYLADENOSINE 3/':5/'-CYCLIC MONOPHOSPHATE SODIUM SALT 1H2O, 98per cent
CAS No.: 123334-06-5
Main Products
VCID: VC0038600
Molecular Formula: C18H26N5NaO9P
Molecular Weight: 510.396
CAS No. | 123334-06-5 |
---|---|
Product Name | N-6,O-2/'-DIBUTYRYLADENOSINE 3/':5/'-CYCLIC MONOPHOSPHATE SODIUM SALT 1H2O, 98per cent |
Molecular Formula | C18H26N5NaO9P |
Molecular Weight | 510.396 |
IUPAC Name | [(4aR,6R,7R,7aR)-6-[6-(butanoylamino)purin-9-yl]-2-hydroxy-2-oxo-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-7-yl] butanoate;sodium;hydrate |
Standard InChI | InChI=1S/C18H24N5O8P.Na.H2O/c1-3-5-11(24)22-16-13-17(20-8-19-16)23(9-21-13)18-15(30-12(25)6-4-2)14-10(29-18)7-28-32(26,27)31-14;;/h8-10,14-15,18H,3-7H2,1-2H3,(H,26,27)(H,19,20,22,24);;1H2/t10-,14-,15-,18-;;/m1../s1 |
Standard InChIKey | PEGHUTFVPIHOSW-VMZSDVDQSA-N |
SMILES | CCCC(=O)NC1=NC=NC2=C1N=CN2C3C(C4C(O3)COP(=O)(O4)O)OC(=O)CCC.O.[Na] |
Last Modified | Aug 20 2021 |
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